![molecular formula C16H18ClNO4 B1205027 2-[(6-chloro-2-oxo-4-propyl-1-benzopyran-7-yl)oxy]-N,N-dimethylacetamide](/img/structure/B1205027.png)
2-[(6-chloro-2-oxo-4-propyl-1-benzopyran-7-yl)oxy]-N,N-dimethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(6-chloro-2-oxo-4-propyl-1-benzopyran-7-yl)oxy]-N,N-dimethylacetamide is a member of coumarins.
Scientific Research Applications
Reactivity and Condensation Studies
- The reactivity of benzopyran derivatives has been a focus in scientific research. For instance, studies on compounds similar to 2-[(6-chloro-2-oxo-4-propyl-1-benzopyran-7-yl)oxy]-N,N-dimethylacetamide have shown diverse reactivity profiles leading to various chromanone and chromenone products under different reaction conditions (El‐Shaaer et al., 2014). This highlights the compound's potential in synthetic organic chemistry.
Synthesis of Related Compounds
- The synthesis of related compounds, particularly those involving 2-oxo-2H-1-benzopyran derivatives, has been explored. Studies have successfully synthesized a range of derivatives, emphasizing the versatility and potential biomedical applications of these compounds (Saeed et al., 2020).
Structural Analysis
- Structural analysis of related benzopyran compounds has revealed interesting molecular configurations and intermolecular interactions. These studies offer insights into the molecular structure, which is crucial for understanding the compound's properties and potential applications (Yang et al., 2006).
Synthesis of Analogues with Biological Activity
- The synthesis of analogues of 2-[(6-chloro-2-oxo-4-propyl-1-benzopyran-7-yl)oxy]-N,N-dimethylacetamide, which possess potential anti-inflammatory and other biological activities, has been reported. These findings indicate the potential of benzopyran derivatives in medicinal chemistry and drug discovery (Sunder & Maleraju, 2013).
Photochemical Properties and Cytotoxicity
- Research has also delved into the photochemical properties of benzopyran derivatives, revealing their potential in photodynamic therapy and as cytotoxic agents against cancer cells (Hirota et al., 2000).
properties
Product Name |
2-[(6-chloro-2-oxo-4-propyl-1-benzopyran-7-yl)oxy]-N,N-dimethylacetamide |
---|---|
Molecular Formula |
C16H18ClNO4 |
Molecular Weight |
323.77 g/mol |
IUPAC Name |
2-(6-chloro-2-oxo-4-propylchromen-7-yl)oxy-N,N-dimethylacetamide |
InChI |
InChI=1S/C16H18ClNO4/c1-4-5-10-6-16(20)22-13-8-14(12(17)7-11(10)13)21-9-15(19)18(2)3/h6-8H,4-5,9H2,1-3H3 |
InChI Key |
KNWZHZRCAOCXMF-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC(=O)N(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.